Cas no 104997-02-6 (2-Bromo-4-(3-methoxyphenyl)-1-butene)

2-Bromo-4-(3-methoxyphenyl)-1-butene is a brominated organic compound featuring a methoxyphenyl substituent, making it a versatile intermediate in synthetic organic chemistry. Its structure combines a reactive bromoalkene moiety with an aromatic methoxy group, enabling applications in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The compound is particularly useful in the synthesis of complex molecules, including pharmaceuticals and agrochemicals, due to its ability to introduce both alkenyl and aryl functionalities. The presence of the electron-donating methoxy group enhances its reactivity in electrophilic aromatic substitution reactions. Careful handling is recommended due to its potential sensitivity to light and moisture.
2-Bromo-4-(3-methoxyphenyl)-1-butene structure
104997-02-6 structure
Product Name:2-Bromo-4-(3-methoxyphenyl)-1-butene
CAS No:104997-02-6
MF:C11H13BrO
MW:241.124322652817
MDL:MFCD07698647
CID:876247
Update Time:2026-04-29

2-Bromo-4-(3-methoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromobut-3-enyl)-3-methoxybenzene
    • 2-Bromo-4-(3-methoxyphenyl)-1-butene
    • 3-(3-Brom-but-3-enyl)-anisol
    • 3-(3-bromo-but-3-enyl)-anisole
    • MDL： MFCD07698647
    • Inchi： InChI=1S/C11H13BrO/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-5,8H,1,6-7H2,2H3
    • InChI Key： LDAZESUVPHEJHF-UHFFFAOYSA-N
    • SMILES： C=C(CCC1=CC(=CC=C1)OC)Br

Computed Properties

  • Exact Mass: 240.01500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 9.23000
  • LogP: 3.53640

2-Bromo-4-(3-methoxyphenyl)-1-butene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-4-(3-methoxyphenyl)-1-butene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2-Bromo-4-(3-methoxyphenyl)-1-butene
 104997-02-6 97%
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AB360235-1 g
2-Bromo-4-(3-methoxyphenyl)-1-butene, 97%; .
 104997-02-6 97%
1 g
 €794.30 2023-07-19
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AB360235-2 g
2-Bromo-4-(3-methoxyphenyl)-1-butene, 97%; .
 104997-02-6 97%
2 g
 €1,065.20 2023-07-19
TRC
B081695-250mg
2-Bromo-4-(3-methoxyphenyl)-1-butene
 104997-02-6
250mg
 $ 365.00 2022-06-07
TRC
B081695-500mg
2-Bromo-4-(3-methoxyphenyl)-1-butene
 104997-02-6
500mg
 $ 605.00 2022-06-07
abcr
AB360235-5 g
2-Bromo-4-(3-methoxyphenyl)-1-butene, 97%; .
 104997-02-6 97%
5 g
 €2,507.20 2023-07-19
abcr
AB360235-1g
2-Bromo-4-(3-methoxyphenyl)-1-butene, 97%; .
 104997-02-6 97%
1g
 €794.30 2025-02-20
abcr
AB360235-2g
2-Bromo-4-(3-methoxyphenyl)-1-butene, 97%; .
 104997-02-6 97%
2g
 €1065.20 2025-02-20
abcr
AB360235-5g
2-Bromo-4-(3-methoxyphenyl)-1-butene, 97%; .
 104997-02-6 97%
5g
 €2507.20 2025-02-20

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